Diethylmethylbenzenediamine
Overview
Description
Diethylmethylbenzenediamine is a substance used in various activities or processes at the workplace, including the transfer of chemicals, closed processes with no likelihood of exposure, and closed batch processing in synthesis or formulation . It is also used as a curing agent for waterproof coatings .
Synthesis Analysis
The synthesis of Diethylmethylbenzenediamine involves various processes, including closed processes with no likelihood of exposure, closed continuous processes with occasional controlled exposure, and closed batch processing in synthesis or formulation .Molecular Structure Analysis
Diethylmethylbenzenediamine is a liquid aromatic organic molecule with the molecular formula C11H18N2 . Its average mass is 178.274 Da, and its monoisotopic mass is 178.147003 Da .Physical And Chemical Properties Analysis
Diethylmethylbenzenediamine has a density of 1.022, a boiling point of 310°C, and a flashing point of >140°C . It is soluble in water at 23g/L at 30℃ . Its vapor pressure is 0.001Pa at 25℃, and its refractive index is 1.581 .Scientific Research Applications
- Summary: Mass spectrometry imaging (MSI) serves as a valuable tool enabling researchers to scrutinize various compounds, peptides, and proteins within a sample, providing detailed insights at both elemental and molecular levels .
- Methods: This innovative technology transforms information obtained from a mass spectrometer—encompassing ionic strength, mass-to-charge ratio, and ionized molecule coordinates—within a defined region into a pixel-based model .
- Results: Particularly in the realm of plant biology, MSI finds frequent application in examining the distribution of target metabolites and other components within plant tissues .
- Summary: Scanning electron microscopy (SEM) imaging is a robust tool to study such details at the nanoscale and to push the analyses further .
- Methods: SEMs are highly versatile instruments that are shown to be particularly useful in various biomedical research fields, ranging from orthodontics to bone grafts and tissue engineering .
- Results: The specific results or outcomes obtained are not detailed in the source .
- Summary: Open science initiatives that harness human genomic and genetic data could help increase the likelihood of successfully developing new drugs for neurodegenerative diseases .
- Methods: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
Mass Spectrometry Imaging in Botanical Research
Applications of SEM in Biomedical Research
Open Science in Precision Medicine for Neurodegenerative Diseases
- Summary: The applications of eDNA are transpiring in different domains, for example, trophic and community ecology (functional diversity, ecosystem dynamics and prey–predator interactions), biomonitoring, conservation biology (single and multi species detection, abundance estimates), invasion biology (early species detection, passive surveillance) and environmental assessment (detection of anthropogenic contamination, microbial source tracking) .
- Methods: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
- Summary: Given the highly increased incidence of human diseases, a better understanding of the related mechanisms regarding endogenous metabolism is urgently needed. Mass spectrometry-based metabolomics has been used in a variety of disease research areas .
- Methods: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
- Summary: Breakthrough research in scientific fields usually comes as a manifestation of major development and advancement. These advances build to an epiphany where new ways of thinking about a problem become possible. Identifying breakthrough research can be useful for cultivating and funding further innovation .
- Methods: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
Environmental DNA (eDNA) Metagenomics
Metabolomics Biotechnology
Deep Learning for Identifying Biomedical Breakthroughs
Safety And Hazards
properties
IUPAC Name |
2,4-diethyl-5-methylbenzene-1,3-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2/c1-4-8-7(3)6-10(12)9(5-2)11(8)13/h6H,4-5,12-13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHJDDRJXKMWSFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=C(C=C1C)N)CC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90860872 | |
Record name | 2,4-Diethyl-5-methyl-1,3-benzenediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90860872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethylmethylbenzenediamine | |
CAS RN |
170153-38-5, 68479-98-1 | |
Record name | 2,4-Diethyl-5-methyl-1,3-benzenediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90860872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethylmethylbenzenediamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.064.414 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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